Cas no 1171325-50-0 (2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride)

• Product Name: 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride
• CAS No: 1171325-50-0
• MF: C₁₃H₁₉ClN₂O₄S
• MW: 334.818961381912
• CID: 4574762
• Update Time: 2025-11-01

2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride

• Inchi： 1S/C13H18N2O4S.ClH/c1-11-2-4-12(5-3-11)20(18,19)15-8-6-14(7-9-15)10-13(16)17;/h2-5H,6-10H2,1H3,(H,16,17);1H
• InChI Key： ZRGCLEKXOSMGHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CC(=O)O)CC1)(=O)=O.Cl

Additional information on 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride

Recent Advances in the Study of 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride (CAS: 1171325-50-0)

The compound 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride (CAS: 1171325-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and tosyl (p-tolylsulfonyl) functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with certain protein targets, making it a candidate for the treatment of neurological disorders and inflammatory diseases. The hydrochloride salt form enhances its solubility and bioavailability, which is crucial for in vivo studies and potential clinical applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride, optimizing reaction conditions to improve yield and purity. The study highlighted the importance of the tosyl group in stabilizing the intermediate compounds during synthesis, which could have broader implications for the design of similar molecules.

Another significant development is the investigation of this compound's pharmacokinetic properties. Preclinical studies have demonstrated its favorable absorption and distribution profiles, with minimal off-target effects. These findings suggest that 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride could be a viable candidate for further development as a therapeutic agent.

Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets. Molecular docking simulations revealed high binding affinity to specific receptors, supporting its potential efficacy in modulating disease-related pathways. These computational findings are being validated through ongoing in vitro and in vivo experiments.

Despite these promising results, challenges remain in the development of 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride as a therapeutic agent. Issues such as metabolic stability and potential toxicity need to be addressed in future studies. However, the current body of research underscores the compound's potential and paves the way for further exploration in drug discovery and development.

In conclusion, 2-[4-(p-tolylsulfonyl)piperazin-1-yl]acetic acid;hydrochloride (CAS: 1171325-50-0) represents a promising area of research in chemical biology and pharmaceuticals. Its unique structural features and biological activity make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.